Cas no 731810-03-0 (Methyl 6-bromo-2-methyl-3-nitrobenzoate)

Methyl 6-bromo-2-methyl-3-nitrobenzoate is a substituted benzoate ester featuring bromo, methyl, and nitro functional groups at positions 6, 2, and 3, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure allows for selective functionalization, making it valuable for constructing complex aromatic frameworks. The bromo and nitro groups enhance reactivity, facilitating further transformations such as nucleophilic substitutions or reductions. The ester moiety provides additional derivatization opportunities. With high purity and stability under standard conditions, it is suitable for research and industrial applications requiring precise aromatic building blocks.
Methyl 6-bromo-2-methyl-3-nitrobenzoate structure
731810-03-0 structure
Product name:Methyl 6-bromo-2-methyl-3-nitrobenzoate
CAS No:731810-03-0
MF:C9H8BrNO4
MW:274.0681
MDL:MFCD28745266
CID:3166930
PubChem ID:58919616

Methyl 6-bromo-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-bromo-2-methyl-3-nitrobenzoate
    • OBAPNCIKBLBVIO-UHFFFAOYSA-N
    • SY060639
    • AX8277820
    • 6-bromo-2-methyl-3-nitro-benzoic acid methyl ester
    • METHYL 2-BROMO-6-METHYL-5-NITROBENZOATE
    • C90927
    • Benzoic acid, 6-bromo-2-methyl-3-nitro-, methyl ester
    • CS-12546
    • AC2456
    • Methyl6-bromo-2-methyl-3-nitrobenzoate
    • AC-30085
    • SCHEMBL5309337
    • DB-209452
    • MFCD28745266
    • AKOS030625777
    • 731810-03-0
    • CS-0153679
    • MDL： MFCD28745266
    • Inchi： 1S/C9H8BrNO4/c1-5-7(11(13)14)4-3-6(10)8(5)9(12)15-2/h3-4H,1-2H3
    • InChI Key： OBAPNCIKBLBVIO-UHFFFAOYSA-N
    • SMILES： BrC1C([H])=C([H])C(=C(C([H])([H])[H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.96367g/mol
  • Monoisotopic Mass: 272.96367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1

Methyl 6-bromo-2-methyl-3-nitrobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RN636-200mg
Methyl 6-bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
200mg
 826.0CNY 2021-07-15
eNovation Chemicals LLC
Y1212177-5g
Methyl 6-bromo-2-methyl-3-nitrobenzoate
 731810-03-0 95%
5g
 $1500 2024-07-23
abcr
AB527151-1g
Methyl 6-bromo-2-methyl-3-nitrobenzoate; .
 731810-03-0
1g
 €209.90 2024-08-02
Alichem
A015009949-1g
Methyl 6-bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
1g
 $1579.40 2023-09-01
eNovation Chemicals LLC
D686397-5g
Methyl 6-Bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
5g
 $500 2024-07-20
eNovation Chemicals LLC
D686397-10g
Methyl 6-Bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
10g
 $1005 2024-07-20
Aaron
AR00IMZK-250mg
Benzoic acid, 6-bromo-2-methyl-3-nitro-, methyl ester
 731810-03-0 97%
250mg
 $22.00 2025-02-10
A2B Chem LLC
AI68500-250mg
Methyl 6-bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
250mg
 $92.00 2024-04-19
Ambeed
A595630-100mg
Methyl 6-bromo-2-methyl-3-nitrobenzoate
 731810-03-0 97%
100mg
 $95.0 2024-04-17
abcr
AB527151-5g
Methyl 6-bromo-2-methyl-3-nitrobenzoate; .
 731810-03-0
5g
 €769.90 2024-08-02

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Amadis Chemical Company Limited
(CAS:731810-03-0)Methyl 6-bromo-2-methyl-3-nitrobenzoate
A918319
Purity:99%/99%
Quantity:5g/1g
Price ($):935.0/266.0